4-Bromo-8-(trifluoromethyl)quinoline
Overview
Description
4-Bromo-8-(trifluoromethyl)quinoline, also known as 4-BTFQ, is a synthetic organic compound that has found a variety of applications in the field of scientific research. It is widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 4-BTFQ is a highly reactive and versatile compound, making it an ideal choice for many laboratory experiments.
Scientific Research Applications
1. Synthesis and Conversion
4-Bromo-8-(trifluoromethyl)quinoline has been used in the synthesis of various derivatives. For example, it can be converted into 4-(trifluoromethyl)quinolines through reduction, 4-trifluoromethyl-2-quinolinecarboxylic acids by halogen/metal exchange and carboxylation, and 2-bromo-4-trifluoromethyl-3-quinolinecarboxylic acids by treatment with lithium diisopropylamide and dry ice (Lefebvre, Marull, & Schlosser, 2003).
2. Chemical Reactivity and Transformation
The compound has been studied for its reactivity in various chemical transformations. For example, 4-bromo-2-(trifluoromethyl)quinolines undergo halogen/metal exchange when treated with butyllithium (Marull & Schlosser, 2003). Additionally, 4-bromo quinolines serve as intermediates in cascade cyclization processes to produce functionally diverse compounds (Jin et al., 2019).
3. Potential in Material Synthesis
This compound derivatives have applications in material synthesis, such as the preparation of quinoline-based compounds with potential antimicrobial properties (Holla et al., 2006).
4. Use in Photophysics and Biological Studies
Compounds derived from this compound have been used in photophysical analyses and biomolecular binding studies. These compounds show interactions with DNA, which could be attributed to π-stacking and/or hydrogen-bonding interactions (Bonacorso et al., 2018).
5. Exploration of Structural Properties
Studies also focus on the structural properties of this compound and its derivatives, investigating their molecular structures and reactivities. This includes research on lithium tri(quinolinyl)magnesates derived from 4-bromoquinolines (Dumouchel et al., 2003).
6. Application in Synthesis of Complex Molecules
The compound has been employed in the synthesis of complex molecules, such as the preparation of Schiff bases derived from 4-hydrazinyl-8-(trifluoromethyl) quinoline, which are analyzed for their molecular structures (Jasinski et al., 2010).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Quinoline derivatives are known to interact with a variety of biological targets, including enzymes and receptors, which play crucial roles in various biochemical processes .
Mode of Action
Quinoline derivatives are known to participate in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
Quinoline derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .
Pharmacokinetics
It is suggested that the compound has high gastrointestinal absorption .
Result of Action
Quinoline derivatives are known to exhibit a variety of biological activities, including antibacterial, antineoplastic, and antiviral activities .
Action Environment
It is generally recommended to avoid dust formation and to keep the compound in a dry, cool, and well-ventilated place .
Properties
IUPAC Name |
4-bromo-8-(trifluoromethyl)quinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5BrF3N/c11-8-4-5-15-9-6(8)2-1-3-7(9)10(12,13)14/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLLWNTMVQORUCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CN=C2C(=C1)C(F)(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5BrF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40611896 |
Source
|
| Record name | 4-Bromo-8-(trifluoromethyl)quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40611896 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
260973-10-2 |
Source
|
| Record name | 4-Bromo-8-(trifluoromethyl)quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40611896 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 260973-10-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Boc-Octahydropyrrolo[3,4-c]pyridine](/img/structure/B1287322.png)
![(6-Chloroimidazo[1,2-a]pyridin-2-yl)methanol](/img/structure/B1287334.png)
